N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide

• Molecular Formula: C26H24F3N3O3S
• Molecular Weight: 515.5 g/mol
• IUPAC Name: N-(4-butoxyphenyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C26H24F3N3O3S/c1-3-4-13-35-20-11-7-18(8-12-20)31-24(33)16-36-25-21(15-30)22(26(27,28)29)14-23(32-25)17-5-9-19(34-2)10-6-17/h5-12,14H,3-4,13,16H2,1-2H3,(H,31,33)
• InChI Key: PEZGPBOWDNDSQR-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=C(C=C3)OC)C(F)(F)F)C#N

Description

N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide, also known as BPTES, is a small molecule inhibitor that has been studied for its potential in cancer treatment. BPTES is a selective inhibitor of glutaminase, an enzyme that plays a crucial role in the metabolism of cancer cells.

Mechanism of Action

N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide is a selective inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamate is then further metabolized to produce energy and biosynthetic precursors. Cancer cells have an increased demand for glutamine due to their high rates of proliferation. By inhibiting glutaminase, N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide disrupts the metabolism of cancer cells and induces cell death.
Biochemical and Physiological Effects:
N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been shown to selectively target cancer cells and induce cell death. In addition, N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been shown to inhibit tumor growth in animal models. N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been shown to selectively target cancer cells, making it a promising candidate for cancer treatment. However, N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide also has some limitations. It has low solubility in water, which can make it difficult to administer in vivo. In addition, N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide. One area of research is to improve the solubility and half-life of N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide to increase its effectiveness in vivo. Another area of research is to study the potential of N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide in combination with other cancer treatments, such as immunotherapy. Finally, further research is needed to better understand the mechanism of action of N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide and its potential in different types of cancer.

Synthesis Methods

The synthesis of N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide involves a multi-step process that begins with the reaction of 4-butoxyaniline with 4-methoxybenzaldehyde to form 4-butoxyphenyl-4-methoxybenzylamine. This intermediate is then reacted with 3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridine-2-thiol to form N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide. The final product is purified through column chromatography.

Scientific Research Applications

N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been studied for its potential in cancer treatment. Glutaminase is an enzyme that plays a crucial role in the metabolism of cancer cells. By inhibiting glutaminase, N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been shown to selectively target cancer cells and induce cell death. N-(4-butoxyphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been studied in a variety of cancer types, including breast cancer, prostate cancer, and leukemia.